1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C21H21N3O3S/c1-3-27-16-7-5-15(6-8-16)24-12-14(11-19(24)25)20(26)23-21-22-17-9-4-13(2)10-18(17)28-21/h4-10,14H,3,11-12H2,1-2H3,(H,22,23,26)
• InChI Key: IXCQNLZGTMKMHI-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=NC4=C(S3)C=C(C=C4)C

Description

1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide, also known as EPMC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is not fully understood. However, studies have suggested that it exerts its therapeutic effects by inhibiting the activity of specific enzymes and proteins involved in various cellular processes.
Biochemical and Physiological Effects:
1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide has been shown to induce apoptosis, inhibit cell proliferation, and suppress the expression of various cytokines and chemokines. It has also been shown to modulate the immune system and reduce inflammation.

Advantages and Limitations for Lab Experiments

1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide has several advantages for lab experiments, including its stability, solubility, and ease of synthesis. However, its low bioavailability and potential toxicity limit its use in vivo.

Future Directions

Future research on 1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide should focus on improving its bioavailability and reducing its toxicity. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.
In conclusion, 1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide is a promising chemical compound that has gained significant attention in the field of scientific research. Its potential therapeutic applications, mechanism of action, and biochemical and physiological effects have been extensively studied. However, further research is needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 4-ethoxyaniline with 2-chloro-6-methylbenzothiazole followed by the reaction with 3-carboxy-2-cyano-4,5,6,7-tetrahydro-1-benzothiophene. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-tumor, and anti-viral properties. 1-(4-ethoxyphenyl)-N-(6-methyl-1,3-benzothiazol-2-yl)-5-oxopyrrolidine-3-carboxamide has been tested for its efficacy in treating various diseases, including cancer, hepatitis B, and HIV.